Cas no 1806506-77-3 (2-Bromo-5-(3-bromopropyl)mandelic acid)

• Product Name: 2-Bromo-5-(3-bromopropyl)mandelic acid
• CAS No: 1806506-77-3
• MF: C₁₁H₁₂Br₂O₃
• MW: 352.0191822052
• CID: 4939803
• Update Time: 2023-08-22

2-Bromo-5-(3-bromopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(3-bromopropyl)mandelic acid

• Inchi： 1S/C11H12Br2O3/c12-5-1-2-7-3-4-9(13)8(6-7)10(14)11(15)16/h3-4,6,10,14H,1-2,5H2,(H,15,16)
• InChI Key： AZIKRXVXJPXVMB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(C(=O)O)O)CCCBr

Computed Properties

• Exact Mass: 351.91327 g/mol
• Monoisotopic Mass: 349.91532 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 352.02
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5